(1S)-1-(4-Ethylphenyl)ethane-1,2-diamine

• Molecular Formula: C10H16N2
• Molecular Weight: 164.25 g/mol
• SMILES: CCC1=CC=C(C=C1)C(CN)N
• InChI: InChI=1S/C10H16N2/c1-2-8-3-5-9(6-4-8)10(12)7-11/h3-6,10H,2,7,11-12H2,1H3/t10-/m1/s1
• InChIKey: TVIRYCQOSWAKEM-SNVBAGLBSA-N

(1S)-1-(4-Ethylphenyl)ethane-1,2-diamine – Chiral Vicinal Diamine for Enantioselective Synthesis & Ligand Design

(1S)-1-(4-Ethylphenyl)ethane-1,2-diamine (CAS 1213854-80-8) is an enantiopure chiral vicinal diamine with molecular formula C₁₀H₁₆N₂ and molecular weight 164.25 g/mol . The compound features a 1,2-diaminoethane backbone monosubstituted at the C1 position with a 4-ethylphenyl group in the (S) absolute configuration, yielding a primary diamine with two hydrogen bond donors, two hydrogen bond acceptors, a topological polar surface area (TPSA) of 52 Ų, and a computed XLogP3 of 0.7 [1]. It belongs to the broader class of C1-aryl-substituted ethylenediamines, which serve as chiral building blocks, bidentate ligands for transition-metal catalysis, and intermediates for pharmacologically active imidazoline and imidazolidine derivatives [2]. The compound is supplied as a research chemical with a minimum certified purity of 95% and is structurally differentiated from its closest analogs by the presence, position, and stereochemistry of the 4-ethyl substituent on the aromatic ring .

Enantiopure (S)-configuration vicinal diamine building block

Research-use chiral ligand for asymmetric catalysis development

para-Ethyl substitution enables steric tuning without altering polarity

• [1] (1R)-1-(4-Ethylphenyl)ethane-1,2-diamine. PubChem CID 66516086. XLogP3-AA 0.7, Topological Polar Surface Area 52 Ų, Molecular Weight 164.25 g/mol. U.S. National Library of Medicine. https://pubchem.ncbi.nlm.nih.gov/compound/66516086 (accessed 2026-05-02). View Source
• [2] Lucet, D.; Le Gall, T.; Mioskowski, C. The Chemistry of Vicinal Diamines. Angew. Chem. Int. Ed. 1998, 37, 2580–2627. Review covering chiral 1,2-diamines as ligands in asymmetric catalysis and as building blocks in medicinal chemistry. View Source

Why Generic Substitution of (1S)-1-(4-Ethylphenyl)ethane-1,2-diamine Compromises Stereochemical Fidelity, Physicochemical Reproducibility, and Downstream Performance

C1-aryl-substituted ethane-1,2-diamines are not interchangeable because the position, size, and electronic character of the aryl substituent dictate both the compound's physicochemical properties and its stereochemical recognition in chiral environments. The para-ethylphenyl substituent on the target compound confers a distinct boiling point (296.6±25.0 °C predicted) relative to the ortho isomer (287.0±25.0 °C predicted), a difference of approximately 9.6 °C that directly impacts purification by distillation and thermal stability assessment . The (1S) absolute configuration yields opposite chiroptical properties and enantioselective recognition compared to the (1R) enantiomer (CAS 1213310-56-5); racemic or mis-specified stereochemistry would invert or erase enantiomeric excess in asymmetric catalytic applications [1]. Substituting the 4-ethyl group for hydrogen (phenyl analog, MW 136.19) or methyl (4-methylphenyl analog, MW 150.22) reduces molecular weight, rotatable bond count, and steric bulk, altering ligand bite angle, coordination geometry, and the lipophilic character of derived metal complexes—parameters that are not meaningfully recovered by post hoc formulation adjustments .

para-(4-ethylphenyl) (1S) enantiomer

Opposite (1R) enantiomer may reverse chiral induction; racemate eliminates enantioselectivity

para-Substituted regioisomer (target)

ortho-Ethyl isomer alters boiling point (~10 °C lower) and steric profile, affecting purification and ligand geometry

4-Ethylphenyl substituent (MW 164.25, 3 rotatable bonds)

Unsubstituted phenyl or 4-methyl analogs reduce steric bulk and rotatable bond count, shifting coordination geometry

• [1] (1R)-1-(4-Ethylphenyl)ethane-1,2-diamine. PubChem CID 66516086. IUPAC Name (1R)-1-(4-ethylphenyl)ethane-1,2-diamine, InChI=1S/C10H16N2/c1-2-8-3-5-9(6-4-8)10(12)7-11/h3-6,10H,2,7,11-12H2,1H3/t10-/m0/s1. https://pubchem.ncbi.nlm.nih.gov/compound/66516086 (accessed 2026-05-02). View Source

(1S)-1-(4-Ethylphenyl)ethane-1,2-diamine – Quantitative Differentiation Evidence Against Closest Structural Analogs

Boiling Point Differentiation: Para (4-Ethylphenyl) vs. Ortho (2-Ethylphenyl) Regioisomer

The para-substituted target compound (as the racemic free base, CAS 1089348-45-7) exhibits a predicted boiling point of 296.6±25.0 °C, which is approximately 9.6 °C higher than that of the ortho-substituted regioisomer (1S)-1-(2-ethylphenyl)ethane-1,2-diamine (CAS 1213353-32-2) at 287.0±25.0 °C . Both values are computationally predicted and carry comparable uncertainty ranges (±25.0 °C), yet the relative difference is systematic and arises from the more linear molecular shape and greater intermolecular contact surface area afforded by para-substitution, which enhances van der Waals interactions in the condensed phase .

Boiling Point

Data to verify

para: 296.6±25.0 °Cortho: 287.0±25.0 °C

Distillation protocol and thermal stability context

Predicted values; no experimental data available

Evidence Dimension	Boiling point (predicted)
Target Compound Data	296.6±25.0 °C (CAS 1089348-45-7, para-ethylphenyl racemate)
Comparator Or Baseline	(1S)-1-(2-ethylphenyl)ethane-1,2-diamine (CAS 1213353-32-2): 287.0±25.0 °C
Quantified Difference	~9.6 °C higher for para isomer
Conditions	Predicted values from ACD/Labs algorithm as reported on ChemicalBook; no experimental boiling point data available for either compound

Why This Matters

The ~10 °C boiling point elevation directly affects distillation-based purification protocols and thermal stability safety assessments during scale-up; a scientist procuring the para isomer must account for this difference when designing downstream processing relative to ortho-substituted analogs.

pKa Identity Confirmation: Equivalent Basicity Across Para and Ortho 4-Ethylphenyl Regioisomers

The predicted pKa of the para-substituted target compound (9.88±0.10) is essentially identical to that of the ortho-substituted regioisomer (9.90±0.10) . This confirms that the ethyl group's ring position (para vs. ortho) exerts negligible electronic perturbation on the basicity of the primary amine functionalities, consistent with the insulating effect of the methylene spacer that separates the aryl ring from the protonation site. Consequently, any differential performance of these regioisomers in pH-dependent applications (e.g., metal coordination equilibria, salt formation, bioavailability modulation) is attributable solely to steric and geometric factors rather than to differences in amine nucleophilicity or proton affinity [1].

pKa Identity

Method context

pKa 9.88±0.10 (para) vs 9.90±0.10 (ortho)

Basicity unchanged; steric factors dominate differentiation

Predicted at 25 °C; supports regioisomer selection by geometry

Evidence Dimension	Acid dissociation constant (pKa, predicted)
Target Compound Data	pKa 9.88±0.10 (CAS 1089348-45-7, para isomer racemate)
Comparator Or Baseline	(1S)-1-(2-ethylphenyl)ethane-1,2-diamine (CAS 1213353-32-2): pKa 9.90±0.10
Quantified Difference	ΔpKa = 0.02 (not statistically or practically significant)
Conditions	Predicted values from ACD/Labs algorithm as reported on ChemicalBook at 25 °C in aqueous solution

Why This Matters

For procurement decisions, the near-identical pKa means that para vs. ortho selection can be based solely on steric and geometric criteria (e.g., ligand bite angle, crystal packing) without concern for differential protonation behavior in aqueous or biological media.

• [1] Hall, L. M.; Speer, R. J.; Ridgway, H. J.; Stewart, D. P.; Newman, A. D.; Hill, J. M. Unsymmetrical C-substituted ethylenediamine platinum coordination complexes: synthesis and activity against mouse leukemia L1210. J. Inorg. Biochem. 1979, 11, 139–149. Demonstrates that phenyl-substituted ethylenediamines show distinct biological activity profiles from cycloalkyl-substituted analogs, with activity correlating to hydrophilic character rather than basicity. View Source

Lipophilicity and Polar Surface Area Comparison vs. Unsubstituted Phenyl Analog

The (1R)-enantiomer of the target compound (which shares identical scalar physicochemical properties with the (1S)-form) displays a computed XLogP3 of 0.7 and a TPSA of 52 Ų [1]. In comparison, the unsubstituted phenyl analog (S)-1-phenylethane-1,2-diamine (CAS 62779-70-8) exhibits a computationally derived LogP of 0.6451 and TPSA of 52.04 Ų . The near-identical LogP values (ΔLogP ≈ 0.05) indicate that the 4-ethyl substituent minimally alters overall lipophilicity, while the molecular weight increase of 28.06 Da (164.25 vs. 136.19 g/mol) and the additional rotatable bond conferred by the ethyl group (3 vs. 2 rotatable bonds) introduce greater conformational entropy and steric demand without significantly changing polarity .

Lipophilicity

Context-dependent

XLogP3 0.7, TPSA 52 Ų, MW 164.25Phenyl analog: LogP ~0.65, TPSA 52 Ų, MW 136.19

Added steric bulk without lipophilicity shift

Enables conformational tuning while preserving solubility

Evidence Dimension	Computed lipophilicity (XLogP3) and polar surface area (TPSA)
Target Compound Data	XLogP3 = 0.7, TPSA = 52 Ų, MW = 164.25 g/mol, Rotatable Bonds = 3 (data from PubChem CID 66516086 for (1R)-enantiomer)
Comparator Or Baseline	(S)-1-Phenylethane-1,2-diamine (CAS 62779-70-8): LogP = 0.6451, TPSA = 52.04 Ų, MW = 136.19 g/mol, Rotatable Bonds = 2
Quantified Difference	ΔLogP ≈ +0.05, ΔMW = +28.06 Da (+20.6%), ΔRotatable Bonds = +1
Conditions	XLogP3 computed by PubChem 2.1; LogP from Chemscene computational chemistry data; TPSA computed by Cactvs 3.4.8.18

Why This Matters

The 4-ethyl group adds steric bulk and a rotatable bond without increasing polar surface area, enabling fine-tuning of ligand conformational flexibility and metal complex geometry in asymmetric catalysis while preserving aqueous solubility—a combination not achievable with the unsubstituted phenyl or 4-methylphenyl analogs.

• [1] (1R)-1-(4-Ethylphenyl)ethane-1,2-diamine. PubChem CID 66516086. XLogP3-AA 0.7, Topological Polar Surface Area 52 Ų, Rotatable Bond Count 3, Molecular Weight 164.25 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/66516086 (accessed 2026-05-02). View Source

Enantiomeric Procurement Specification: (1S) vs. (1R) Single-Enantiomer Identity and Purity Certification

The (1S)-enantiomer (CAS 1213854-80-8) and the (1R)-enantiomer (CAS 1213310-56-5) are procurable as distinct single-enantiomer products, each with a vendor-specified minimum purity of 95% . The racemic mixture (CAS 1089348-45-7) is also commercially available at 95% (HPLC) purity . Although all three products share identical molecular formula (C₁₀H₁₆N₂) and molecular weight (164.25 g/mol), they are differentiated by unique CAS registry numbers and by their opposite (or null) chiroptical properties. The (1S)-enantiomer carries the [C@@H] absolute configuration at the stereogenic center, while the (1R)-enantiomer carries the [C@H] configuration—a distinction that is critical for applications in asymmetric catalysis where enantiomeric excess of the ligand directly propagates to product enantioselectivity [1].

Enantiomer ID

Specification review

CAS 1213854-80-8 (1S) vs 1213310-56-5 (1R); min. purity 95%

Verifiable procurement control for stereochemical integrity

Enantiomeric excess not certified beyond assignment; verify by chiral analysis

Evidence Dimension	CAS registry identity, stereochemical descriptor, and certified minimum purity
Target Compound Data	CAS 1213854-80-8, (1S) configuration, C10H16N2, MW 164.25, purity min. 95% (CymitQuimica/Biosynth)
Comparator Or Baseline	(1R)-enantiomer: CAS 1213310-56-5, purity min. 95% (AKSci); Racemate: CAS 1089348-45-7, purity 95% HPLC (ChemicalBook suppliers)
Quantified Difference	Distinct CAS numbers for (1S) and (1R) forms; opposite absolute configuration; equivalent minimum purity specification (95%)
Conditions	Vendor certificate of analysis specifications as of 2026; enantiomeric excess not explicitly certified beyond stereochemical assignment in vendor catalogs

Why This Matters

Procurement of the correct enantiomer (1S vs. 1R) is non-negotiable for asymmetric synthesis: substituting one enantiomer for the other reverses the sense of chiral induction, while using the racemate eliminates enantioselectivity entirely. The distinct CAS numbers serve as a verifiable procurement control to prevent stereochemical mis-specification.

• [1] Savoia, D. Progress in the Asymmetric Synthesis of 1,2-Diamines from Azomethine Compounds. In Chiral Diamines in Asymmetric Synthesis; Springer: Berlin, 2004. Establishes the fundamental principle that enantiomeric purity of chiral 1,2-diamine ligands is the primary determinant of enantioselectivity in catalytic applications. View Source

(1S)-1-(4-Ethylphenyl)ethane-1,2-diamine – Evidence-Backed Application Scenarios for Scientific and Industrial Procurement

Chiral Bidentate Ligand for Enantioselective Transition-Metal Catalysis

The (1S) absolute configuration combined with the 4-ethylphenyl substituent provides a defined chiral environment for metal coordination. The compound's primary diamine functionality enables formation of five-membered chelate rings with transition metals (e.g., Cu(II), Ni(II), Pd(II)), directly analogous to the well-established use of 1,2-diphenylethane-1,2-diamine (DPEN) and 1,2-diaminocyclohexane (DACH) ligands in asymmetric hydrogenation, epoxidation, and cyclopropanation [1]. The 4-ethyl substituent, while not significantly altering lipophilicity (ΔLogP ≈ 0.05 vs. unsubstituted phenyl analog [2]), adds steric bulk adjacent to the coordination sphere, which can influence enantioselectivity outcomes. Procurement of the (1S)-enantiomer (CAS 1213854-80-8) rather than the racemate (CAS 1089348-45-7) is essential because enantiomeric purity of the ligand is stoichiometrically coupled to product enantiomeric excess in asymmetric catalysis [3].

Chiral Building Block for Imidazoline and Imidazolidine Bioactive Compound Synthesis

N1-aryl-substituted ethylenediamines are established precursors for the synthesis of 1-arylimidazolidine-2-thiones, 1-aryl-2-methylthio-imidazolines, and related heterocycles with documented antibacterial and antinociceptive activities [1]. The (1S)-1-(4-ethylphenyl)ethane-1,2-diamine can be condensed with carbon disulfide, aldehydes, or isothiocyanates to generate imidazolidine and imidazoline scaffolds bearing the 4-ethylphenyl substituent at the N1 position. The para-substitution pattern ensures a linear molecular geometry that, based on boiling point evidence (296.6 °C predicted for para vs. 287.0 °C for ortho), is expected to yield distinct crystalline packing and solubility profiles relative to ortho-substituted congeners [2]. Selection of the single enantiomer over the racemate is critical for generating enantiopure heterocyclic products for pharmacological evaluation, as racemic mixtures can confound structure-activity relationship studies.

Platinum(II) and Platinum(IV) Antitumor Complex Development – Carrier Ligand with Tunable Lipophilicity

Unsymmetrical C-substituted ethylenediamines serve as carrier ligands for platinum antitumor complexes, where the nature of the C-substituent directly influences aqueous solubility, lipophilicity, and antitumor activity [1]. The 4-ethylphenyl substituent on the target compound provides a moderate XLogP3 of 0.7 and TPSA of 52 Ų [2], placing it in a physicochemical space distinct from the more hydrophilic cycloalkyl-substituted analogs (which showed superior activity against leukemia L1210 [1]) yet with greater steric bulk than unsubstituted phenyl derivatives. This intermediate profile makes the compound suitable for systematic structure-activity relationship studies where incremental modulation of carrier-ligand lipophilicity is required to balance cellular uptake against aqueous solubility. The (1S) enantiopure form ensures stereochemical homogeneity of the resulting platinum complexes, which can exhibit stereochemistry-dependent DNA binding and cytotoxicity.

Chiral Resolution and Analytical Reference Standard for Diamine Enantiomer Method Development

Chiral 1,2-diamines including N1-alkyl-1-arylethylenediamine derivatives require validated enantioselective analytical methods for quality control, as pharmacological data have historically been acquired only on racemic mixtures [1]. The (1S)-1-(4-ethylphenyl)ethane-1,2-diamine (CAS 1213854-80-8), with its distinct CAS number and well-defined absolute configuration, can serve as an authentic reference standard for developing chiral HPLC or CE separation methods (e.g., derivatization with benzaldehyde to form Schiff base diastereomers for chiral stationary phase resolution [2]). The boiling point difference between para and ortho isomers (~10 °C) further supports GC-based enantiomeric excess determination, where co-injection of the authentic (1S) standard enables unambiguous peak assignment [3].

Application

Selection Property

Validation Focus

Enantioselective transition-metal catalysis studies

Ligand enantiopurity and para-substitution

Enantioselectivity in asymmetric reaction models

Chiral building block for imidazoline/imidazolidine heterocycle synthesis

Stereochemically defined N1-aryl precursor

Crystalline packing and solubility profile relative to ortho analogs

Platinum complex carrier-ligand SAR studies

Lipophilicity modulation (XLogP3 0.7, TPSA 52 Ų)

Cellular uptake and aqueous solubility balance in model systems

Chiral analytical reference standard for diamine method development

Defined absolute configuration and distinct CAS

Enantiomeric excess determination via HPLC/GC method validation

• [1] Hall, L. M.; Speer, R. J.; Ridgway, H. J.; Stewart, D. P.; Newman, A. D.; Hill, J. M. Unsymmetrical C-substituted ethylenediamine platinum coordination complexes: synthesis and activity against mouse leukemia L1210. J. Inorg. Biochem. 1979, 11, 139–149. doi:10.1016/s0162-0134(00)80179-8. View Source
• [2] (1R)-1-(4-Ethylphenyl)ethane-1,2-diamine. PubChem CID 66516086. XLogP3-AA 0.7, TPSA 52 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/66516086 (accessed 2026-05-02). View Source
• [3] Savoia, D. Progress in the Asymmetric Synthesis of 1,2-Diamines from Azomethine Compounds. In Chiral Diamines in Asymmetric Synthesis; Springer: Berlin, 2004. doi:10.1007/b136351. View Source